Cas no 60413-80-1 ((1s,3as,3br,10ar,10bs,12as)-10a,12a-dimethyl-2,3,3a,3b,4,5,10,10a,10b,11,12,12a-dodecahydro-1h-cyclopenta[7,8]phenanthro[3,2-d][1,2]oxazol-1-yl Acetate)

• Product Name: (1s,3as,3br,10ar,10bs,12as)-10a,12a-dimethyl-2,3,3a,3b,4,5,10,10a,10b,11,12,12a-dodecahydro-1h-cyclopenta[7,8]phenanthro[3,2-d][1,2]oxazol-1-yl Acetate
• CAS No: 60413-80-1
• MF: C₂₂H₂₉NO₃
• MW: 355.470566511154
• CID: 1619950
• PubChem ID: 254877
• Update Time: 2025-04-21

(1s,3as,3br,10ar,10bs,12as)-10a,12a-dimethyl-2,3,3a,3b,4,5,10,10a,10b,11,12,12a-dodecahydro-1h-cyclopenta[7,8]phenanthro[3,2-d][1,2]oxazol-1-yl Acetate Chemical and Physical Properties

Names and Identifiers

• (1s,3as,3br,10ar,10bs,12as)-10a,12a-dimethyl-2,3,3a,3b,4,5,10,10a,10b,11,12,12a-dodecahydro-1h-cyclopenta[7,8]phenanthro[3,2-d][1,2]oxazol-1-yl Acetate
• 60413-80-1
• DTXSID60975821
• NSC79600
• 10a,12a-Dimethyl-2,3,3a,3b,4,5,10,10a,10b,11,12,12a-dodecahydro-1H-cyclopenta[7,8]phenanthro[3,2-d][1,2]oxazol-1-yl acetate
• NSC-79600

• Inchi： 1S/C22H29NO3/c1-13(24)25-20-7-6-17-16-5-4-15-10-19-14(12-23-26-19)11-22(15,3)18(16)8-9-21(17,20)2/h10,12,16-18,20H,4-9,11H2,1-3H3/t16-,17-,18-,20-,21-,22-/m0/s1
• InChI Key： UEGPYBRSXQPMTH-AUHDTZKSSA-N
• SMILES： O(C(C)=O)[C@H]1CC[C@H]2[C@@H]3CCC4=CC5=C(C=NO5)C[C@]4(C)[C@H]3CC[C@@]21C

Computed Properties

• Exact Mass: 355.21487
• Monoisotopic Mass: 355.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33